Cas no 22184-39-0 (7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-phenyl-)

• Product Name: 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-phenyl-
• CAS No: 22184-39-0
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 1411629
• Update Time: 2024-08-16

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-phenyl-

• Inchi： 1S/C10H8N4S/c1-2-4-8(5-3-1)9-6-15-10-12-11-7-14(10)13-9/h1-5,7H,6H2
• InChI Key： FGJKILJJRFLVCH-UHFFFAOYSA-N
• SMILES： S1CC(C2=CC=CC=C2)=NN2C=NN=C12

Computed Properties

• Exact Mass: 216.04714

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 122-124 °C(Solv: ethanol (64-17-5))
• Boiling Point: 419.5±28.0 °C(Predicted)
• PSA: 43.07
• pka: 1.56±0.40(Predicted)